Cas no 68322-82-7 (Benzenesulfonyl isocyanate, 2-nitro-)

Benzenesulfonyl isocyanate, 2-nitro- structure
68322-82-7 structure
Product Name:Benzenesulfonyl isocyanate, 2-nitro-
CAS No:68322-82-7
MF:C7H4N2O5S
MW:228.182060241699
CID:393382
PubChem ID:11138884
Update Time:2025-04-19

Benzenesulfonyl isocyanate, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl isocyanate, 2-nitro-
    • 2-nitro-N-(oxomethylidene)benzenesulfonamide
    • SCHEMBL5657559
    • DTXSID50456654
    • WUTBRBBUURJOOS-UHFFFAOYSA-N
    • 2-nitro-N-(oxo-methylene)-benzenesulfonamide
    • o-nitrobenzenesulfonyl isocyanate
    • 2-nitrobenzenesulfonylisocyanate
    • 2-nitrobenzenesulfonyl isocyanate
    • 68322-82-7
    • Inchi: 1S/C7H4N2O5S/c10-5-8-15(13,14)7-4-2-1-3-6(7)9(11)12/h1-4H
    • InChI Key: WUTBRBBUURJOOS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 227.98409241g/mol
  • Monoisotopic Mass: 227.98409241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 118Ų
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